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Compound of Interest

Compound Name: 5-Nitro-2-pentanone

CAS No.: 22020-87-7

Cat. No.: B1587122

Get Quote

5-Nitro-2-pentanone, with the chemical formula C5H9NO3, is an organic compound of interest

in various chemical and pharmaceutical applications.[1][2] It serves as an intermediate in

organic synthesis.[1] Accurate and precise quantification of 5-Nitro-2-pentanone is crucial for

process optimization, quality control, and safety assessment in drug development and

manufacturing. This application note provides a comprehensive guide to the analytical

methodologies for the quantitative determination of 5-Nitro-2-pentanone, designed for

researchers, scientists, and professionals in the pharmaceutical industry.

Physicochemical Properties of 5-Nitro-2-pentanone
A thorough understanding of the physicochemical properties of 5-Nitro-2-pentanone is

fundamental to developing robust analytical methods.
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Property Value Reference

Molecular Formula C5H9NO3 [2]

Molecular Weight 131.13 g/mol [2]

Boiling Point 231.7°C at 760 mmHg [1]

Density 1.084 g/cm³ [1]

Solubility
Soluble in water and organic

solvents
[1]

Note: Some sources provide slightly different values for physical properties. The listed values

are a consensus from the available data.

Recommended Analytical Techniques
Based on the properties of 5-Nitro-2-pentanone and analytical methods for similar

compounds, Gas Chromatography (GC) and High-Performance Liquid Chromatography

(HPLC) are the recommended techniques for its quantification.[3] The choice between these

methods will depend on the sample matrix, required sensitivity, and available instrumentation.

Gas Chromatography-Mass Spectrometry (GC-MS)
Principle: GC-MS is a powerful technique for the separation and identification of volatile and

semi-volatile compounds. In GC, the sample is vaporized and separated based on its boiling

point and interaction with a stationary phase within a capillary column. The separated

components then enter the mass spectrometer, where they are ionized and fragmented. The

resulting mass spectrum provides a unique fingerprint for identification and quantification. Due

to its volatility, GC-MS is a highly suitable method for the analysis of 5-Nitro-2-pentanone.[3]

Protocol for GC-MS Analysis of 5-Nitro-2-pentanone
Instrumentation:

Gas Chromatograph coupled to a Mass Spectrometer (GC-MS).
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Capillary Column: A mid-polarity column such as a DB-5ms (30 m x 0.25 mm, 0.25 µm film

thickness) or equivalent is recommended to achieve good separation.

Reagents:

5-Nitro-2-pentanone standard (purity >98%)

High-purity solvent (e.g., Ethyl Acetate or Dichloromethane)

Standard Preparation:

Prepare a stock solution of 5-Nitro-2-pentanone (e.g., 1000 µg/mL) in the chosen solvent.

Perform serial dilutions to prepare a series of calibration standards (e.g., 0.1, 0.5, 1, 5, 10,

25, 50, and 100 µg/mL).

Sample Preparation:

Accurately weigh the sample containing 5-Nitro-2-pentanone.

Dissolve the sample in a known volume of the solvent to achieve a concentration within the

calibration range.

Filter the sample through a 0.45 µm syringe filter before injection.

GC-MS Conditions:
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Parameter Condition Rationale

Inlet Temperature 250°C
Ensures complete vaporization

of the analyte.

Injection Volume 1 µL

Injection Mode Splitless
To enhance sensitivity for low-

concentration samples.

Carrier Gas Helium
Inert carrier gas with good

chromatographic performance.

Flow Rate 1.0 mL/min (constant flow)

Oven Program Initial: 50°C (hold 2 min)
To focus the analytes at the

head of the column.

Ramp 1: 10°C/min to 150°C
To separate the analyte from

solvent and other impurities.

Ramp 2: 20°C/min to 250°C

(hold 5 min)

To elute the analyte and clean

the column.

MS Transfer Line 280°C
Prevents condensation of the

analyte.

Ion Source Temp 230°C

Ionization Mode
Electron Ionization (EI) at 70

eV

Standard ionization technique

for GC-MS.

MS Acquisition

Scan Mode (m/z 40-300) for

identification and Selected Ion

Monitoring (SIM) for

quantification

Scan mode provides full mass

spectra for qualitative analysis,

while SIM mode offers higher

sensitivity and selectivity for

quantitative analysis.

Data Analysis:

Identification: The retention time and the mass spectrum of the analyte in the sample should

match that of the standard. Key fragments for 2-pentanone include m/z 43 and 71; for 5-
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nitro-2-pentanone, characteristic fragments would also arise from the nitro group.[4]

Quantification: Construct a calibration curve by plotting the peak area of the target ion

against the concentration of the standards. Determine the concentration of 5-Nitro-2-
pentanone in the sample from this curve.

Sample & Standard Preparation

GC-MS Analysis

Data Processing

Prepare Calibration Standards

Inject into GC-MS

Prepare Sample Solution

Chromatographic Separation Mass Spectrometric Detection

Identify by Retention Time & Mass Spectrum

Quantify using Calibration Curve

Report Concentration

Click to download full resolution via product page

GC-MS analysis workflow for 5-Nitro-2-pentanone.

High-Performance Liquid Chromatography (HPLC)
Principle: HPLC is a versatile technique for the separation of a wide range of compounds. The

separation is based on the differential partitioning of the analyte between a liquid mobile phase

and a solid stationary phase. For a polar compound like 5-Nitro-2-pentanone, reverse-phase

HPLC is the method of choice. Detection can be achieved using a UV detector or a mass

spectrometer (LC-MS).

Protocol for HPLC-UV/MS Analysis of 5-Nitro-2-
pentanone
Instrumentation:

HPLC system with a UV or Diode Array Detector (DAD) and/or a Mass Spectrometer.

Column: A C18 column (e.g., 150 mm x 4.6 mm, 5 µm) is suitable for this separation.

Reagents:
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5-Nitro-2-pentanone standard (purity >98%)

HPLC-grade Acetonitrile and Water

Formic acid (for MS compatibility)

Standard Preparation:

Prepare a stock solution of 5-Nitro-2-pentanone (e.g., 1000 µg/mL) in Acetonitrile/Water

(50:50).

Perform serial dilutions to prepare a series of calibration standards (e.g., 0.1, 0.5, 1, 5, 10,

25, 50, and 100 µg/mL).

Sample Preparation:

Accurately weigh the sample containing 5-Nitro-2-pentanone.

Dissolve the sample in a known volume of the mobile phase to achieve a concentration

within the calibration range.

Filter the sample through a 0.45 µm syringe filter before injection.

HPLC Conditions:
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Parameter Condition Rationale

Mobile Phase A Water + 0.1% Formic Acid
Formic acid improves peak

shape and is MS-compatible.

Mobile Phase B
Acetonitrile + 0.1% Formic

Acid

Gradient 0-2 min: 10% B
Initial conditions for sample

loading.

2-15 min: 10-90% B
Gradient elution to separate

the analyte.

15-18 min: 90% B
To elute any strongly retained

compounds.

18-20 min: 10% B Re-equilibration of the column.

Flow Rate 1.0 mL/min

Column Temperature 30°C
For reproducible retention

times.

Injection Volume 10 µL

UV Detection 210 nm and 270 nm
Ketones and nitro groups have

UV absorbance in this range.

MS Detection (if used)
Electrospray Ionization (ESI),

Positive Mode

ESI is a soft ionization

technique suitable for polar

molecules.

Data Analysis:

Identification: The retention time and UV spectrum (or mass spectrum if using LC-MS) of the

analyte in the sample should match that of the standard.

Quantification: Construct a calibration curve by plotting the peak area against the

concentration of the standards. Determine the concentration of 5-Nitro-2-pentanone in the

sample from this curve.
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Sample & Standard Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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